![molecular formula C10H21NO B080530 Butanamide, N-hexyl- CAS No. 10264-17-2](/img/structure/B80530.png)
Butanamide, N-hexyl-
Overview
Description
Butanamide, N-hexyl-, also known as caproic acid amide, is a chemical compound with the molecular formula C10H21NO. It is a white, crystalline solid that is soluble in water, ethanol, and ether. Butanamide, N-hexyl- is synthesized through a variety of methods and has been found to have a range of biochemical and physiological effects.
Scientific Research Applications
Antifungal Activities : N-aryl-4-phenyl-3-(4-phenoxyphenyl)butanamides demonstrated significant antifungal activities against various fungi. Compounds with electron-withdrawing groups showed better activity (Lee et al., 1999).
Structural and Acidity Analysis : 4-hydroxy-N-(2-hydroxyethyl)butanamides were analyzed for their structure and acidity, revealing insights into the strength of hydrogen bonds and acidity in different media (Duarte-Hernández et al., 2015).
Antimicrobial and Anticancer Properties : N-[(4-methoxyphenyl)]-4-oxo-4-[oxy]butanamide showed good antimicrobial activity and comparable anticancer activity to standard drugs (Sirajuddin et al., 2015).
Plutonium(iv) Coordination : N,N-di(2-ethylhexyl)-n-butanamide was used to study plutonium(iv) coordination, indicating changes in coordination structure with varying nitric acid concentration (Acher et al., 2017).
Gastric Acid Antisecretory Activity : N-[3-(3-(piperidinomethyl)phenoxy)propyl]butanamides showed promising antisecretory activity against histamine-induced gastric acid secretion (Ueda et al., 1991).
Uranium and Plutonium Separation : N,N-di(2-ethylhexyl)butanamide was effective in the separation of uranium(vi) and plutonium(iv) through continuous counter-current extraction (Ban et al., 2012).
Pharmacology of Butanamide Derivative : S 19812, a butanamide derivative, showed analgesic and anti-inflammatory activity with excellent gastric tolerance (Tordjman et al., 2003).
Synthesis and Analytical Applications : Various studies have focused on the synthesis of butanamide derivatives and their applications in analytical chemistry, such as in the determination of trace metallic constituents in fuel materials (Sengupta et al., 2011).
Mechanism of Action
Target of Action
The primary target of N-Hexylbutyramide is the Aliphatic amidase expression-regulating protein . This protein is found in Pseudomonas aeruginosa, a common bacterium .
Mode of Action
It is known to interact with its target, the aliphatic amidase expression-regulating protein . The specifics of this interaction and the resulting changes are still under investigation.
Biochemical Pathways
As a fatty amide , it may be involved in lipid metabolism
Result of Action
It is known to interact with the Aliphatic amidase expression-regulating protein , but the downstream effects of this interaction are still under investigation.
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-hexylbutanamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H21NO/c1-3-5-6-7-9-11-10(12)8-4-2/h3-9H2,1-2H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YRVDTEDFGDNSLD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCNC(=O)CCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H21NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40145429 | |
Record name | N-Hexylbutanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40145429 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
10264-17-2 | |
Record name | N-Hexylbutanamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=10264-17-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | NSC 8225 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010264172 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | N-Hexylbutyramide | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=405015 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | N-Hexylbutyramide | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=8225 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | N-Hexylbutanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40145429 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: The research paper discusses the hypnotic activity of gamma-phthalimido N-amyl butyramide (PGA) and gamma-phthalimido-N-hexylbutyramide (PGH). Does this suggest that N-hexylbutyramide itself possesses hypnotic properties?
A1: While the research demonstrates that PGA and PGH, which are amide derivatives of phthaloyl-GABA containing the N-amyl and N-hexylbutyramide moieties respectively, exhibit hypnotic activity in mice [], it doesn't directly imply that N-hexylbutyramide alone possesses similar properties. The hypnotic activity observed likely arises from the specific combination of the phthaloyl-GABA and N-alkylbutyramide structures. Further research focusing specifically on N-hexylbutyramide is needed to determine its independent pharmacological effects.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.